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Compound of Interest

Compound Name:
2-(3,4-

Difluorophenyl)cyclopropaneamine

CAS No.: 220352-38-5; 633312-86-4

Cat. No.: B2955046

Get Quote

Executive Summary & Chemical Identity
2-(3,4-Difluorophenyl)cyclopropaneamine (often handled as the Hydrochloride salt) is a

fluorinated phenylcyclopropylamine intermediate, notably used in the synthesis of

pharmaceutical agents like Ticagrelor.[1][2]

Proper disposal is critical due to two primary factors:

Aquatic Toxicity: It is classified as toxic to aquatic life with long-lasting effects.[1][3][4]

Combustion Byproducts: Thermal decomposition releases Hydrogen Fluoride (HF), requiring

specialized incineration protocols to prevent damage to standard combustion chambers and

release of corrosive gases.
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Property Detail

Chemical Name
2-(3,4-Difluorophenyl)cyclopropaneamine (and

HCl salt)

CAS Numbers
Free Base: 220352-38-5, 1345413-20-8HCl

Salt: 1156491-10-9, 1402222-66-5

Molecular Formula C₉H₉F₂N (Free Base) / C₉H₁₀ClF₂N (HCl Salt)

Physical State White to off-white solid (powder/crystals)

Key Hazards
Acute Toxicity (Oral), Skin Sensitizer, Aquatic

Chronic 2

Hazard Profiling & Risk Assessment
Before initiating disposal, you must validate the specific hazards associated with the waste

stream. This compound is NOT a standard organic waste due to its halogen content.

GHS Classification (Composite)[1]
Acute Toxicity (Oral): Category 3 (H301) - Toxic if swallowed.[1]

Skin/Eye Irritation: Category 2 (H315/H319).[5][6]

Sensitization: Skin Sensitizer Category 1 (H317).[3]

Environmental: Aquatic Chronic Category 2 (H411).[3]

Critical Disposal Risks
HF Generation: Upon incineration, the fluorine atoms convert to Hydrogen Fluoride (HF), a

highly corrosive gas that eats through glass and standard refractory brick. Action: Waste

must be flagged as "Halogenated."

Amine Reactivity: As a primary amine, it is incompatible with strong oxidizers and acids

(exothermic reaction). The cyclopropane ring adds strain energy, potentially increasing heat

of combustion.
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Waste Segregation & Characterization
Effective disposal begins at the bench. Do not mix this compound with "General Organic

Waste" without specific labeling.

Waste Stream Decision Logic
The following diagram outlines the decision process for segregating this specific chemical.
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Disposal Path

Waste Generation:
2-(3,4-Difluorophenyl)
cyclopropaneamine

Physical State?

Solid Waste
(Pure substance, contaminated wipes)

Liquid Waste
(Mother liquors, reaction mixtures)

BIN A: Solid Hazardous
Label: 'Toxic, Halogenated Organic'

Double Bag

Solvent Composition?

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

Halogenated Solvent
(e.g., DCM, Chloroform)

BIN B: Halogenated Solvents
(High BTU, HF Scrubber Req)

Segregate due to
Fluorine content

Licensed Incinerator
(RCRA Permitted)

High Temp + Scrubber
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Figure 1: Waste segregation logic ensuring fluorine-containing waste is routed to appropriate

incineration facilities.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired stocks, weighing papers, contaminated gloves, spill cleanup debris.

Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable

but breakage risk is higher.

Labeling:

Attach a hazardous waste tag immediately.

Mandatory Fields: Chemical Name (No abbreviations), "Toxic," "Irritant," and "Contains

Fluorine."

Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4

mil thickness) to prevent contamination of the outer container during transport.

Storage: Store in a satellite accumulation area (SAA) away from oxidizers and acids.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, HPLC waste.

Compatibility Check: Ensure the solution pH is between 5 and 9. If the amine was acidified

(e.g., with HCl), it is stable. Avoid mixing with strong oxidizers (e.g., nitric acid waste) which

can cause fire.

Container Selection: Use HDPE or Fluorinated HDPE carboys.

Segregation:
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Do NOT pour into the "Non-Halogenated" solvent drum, even if dissolved in

Methanol/Ethanol. The fluorine atoms in the solute render the entire mixture a halogenated

waste stream for incineration purposes.

Pour into the "Halogenated Waste" stream.

Documentation: On the waste log, explicitly list "2-(3,4-
Difluorophenyl)cyclopropaneamine" and approximate concentration.[1]

Emergency Spill Management
In the event of a spill, rapid containment is necessary to prevent environmental release.

Spill Response Workflow

1. Alert & Isolate
Evacuate immediate area

2. Don PPE
Nitrile gloves (Double),

Goggles, Lab Coat, N95/P100

3. Containment
Cover with absorbent pads

or vermiculite

4. Cleanup
Scoop into HDPE pail.

Do NOT dry sweep (dust).

5. Decontaminate
Wash surface with mild

soap & water. Collect rinsate.

Click to download full resolution via product page

Figure 2: Immediate response protocol for solid or liquid spills.[1]

Decontamination Solution: For final surface cleaning, use a dilute surfactant solution (1-2%

Alconox or SDS).[1] Avoid bleach (hypochlorite) as it may react with amines to form

chloramines, though the risk is lower with this specific structure.

Regulatory & Compliance Framework
United States (RCRA)[1]

Waste Classification: This compound is not explicitly P-listed or U-listed.[1] However, it must

be characterized by the generator.

Characteristic Codes:

If ignitable (flash point <60°C in solution): D001.

If corrosive (pH <2 or >12.5): D002.
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Default status: "Toxic Solid, Organic, N.O.S."[1][3] (Not Otherwise Specified).

DOT Shipping Name: UN 2811, Toxic solids, organic, n.o.s. (2-(3,4-
Difluorophenyl)cyclopropaneamine), 6.1, PG III.[1]

European Union (EWC)[1]
Waste Code: 07 05 13* (Solid wastes containing hazardous substances from the

manufacture, formulation, supply and use of pharmaceuticals).

Disposal Method: Incineration at >1100°C with flue gas cleaning (Directive 2000/76/EC) is

required to manage HF emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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